N-(tert-butyl)-4-[(1-naphthyloxy)methyl]benzamide
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Overview
Description
N-(tert-butyl)-4-[(1-naphthyloxy)methyl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as TBNB and has a molecular formula of C22H25NO2.
Mechanism of Action
The mechanism of action of N-(tert-butyl)-4-[(1-naphthyloxy)methyl]benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors in the body. This inhibition leads to a reduction in inflammation and pain, as well as the inhibition of tumor growth.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines and prostaglandins, which are responsible for causing inflammation and pain in the body. This compound has also been shown to inhibit the growth of tumor cells by inducing apoptosis, or programmed cell death.
Advantages and Limitations for Lab Experiments
The advantages of using N-(tert-butyl)-4-[(1-naphthyloxy)methyl]benzamide in lab experiments include its high purity and stability. This compound can be easily synthesized in large quantities, making it an ideal candidate for use in high-throughput screening assays. However, the limitations of this compound include its limited solubility in water and its potential toxicity at high concentrations.
Future Directions
For research include the development of more efficient synthesis methods, investigation of its potential use in the treatment of other neurological disorders, and the development of novel derivatives with improved pharmacological properties.
Synthesis Methods
The synthesis of N-(tert-butyl)-4-[(1-naphthyloxy)methyl]benzamide is a multi-step process that involves the reaction of 4-(bromomethyl)benzoic acid with 1-naphthol in the presence of a base. The resulting product is then reacted with tert-butylamine to obtain the final product. This synthesis method has been optimized to produce high yields of this compound with high purity.
Scientific Research Applications
N-(tert-butyl)-4-[(1-naphthyloxy)methyl]benzamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to have anti-inflammatory, analgesic, and antitumor properties. This compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
N-tert-butyl-4-(naphthalen-1-yloxymethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23NO2/c1-22(2,3)23-21(24)18-13-11-16(12-14-18)15-25-20-10-6-8-17-7-4-5-9-19(17)20/h4-14H,15H2,1-3H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPGABEJONPZQCG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)C1=CC=C(C=C1)COC2=CC=CC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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